Cas no 773135-00-5 (Ethyl 2,4-bis(trifluoromethyl)benzoate)

• Product Name: Ethyl 2,4-bis(trifluoromethyl)benzoate
• CAS No: 773135-00-5
• MF: C₁₁H₈F₆O₂
• MW: 286.170444488525
• MDL: MFCD06204429
• CID: 4733844
• Update Time: 2023-08-16

Ethyl 2,4-bis(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2,4-bis(trifluoromethyl)benzoate
• 2,4-Bis-trifluoromethyl-benzoic acid ethyl ester
• Ethyl 2,4-bis(trifluoromethyl)benzoate

• MDL： MFCD06204429
• Inchi： 1S/C11H8F6O2/c1-2-19-9(18)7-4-3-6(10(12,13)14)5-8(7)11(15,16)17/h3-5H,2H2,1H3
• InChI Key： UWLACOVHZRHEIV-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C=CC=1C(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• Topological Polar Surface Area: 26.3